6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C14H16N6O
• Molecular Weight: 284.32 g/mol
• IUPAC Name: 6-amino-4-(1-ethyl-5-methylpyrazol-4-yl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C14H16N6O/c1-4-20-8(3)10(6-17-20)12-9(5-15)13(16)21-14-11(12)7(2)18-19-14/h6,12H,4,16H2,1-3H3,(H,18,19)
• InChI Key: SUBLVRBBRPQICG-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)C2C(=C(OC3=NNC(=C23)C)N)C#N)C

Description

6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs and therapies. This compound is a member of the pyrazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by interfering with cell signaling pathways.
Biochemical and Physiological Effects:
The compound 6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial activity. It has also been found to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the use of 6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in scientific research. One direction is to investigate its potential use in the treatment of Alzheimer's disease and other neurodegenerative diseases. Another direction is to optimize its use in cancer treatment by further exploring its mechanism of action and potential interactions with other drugs. Additionally, further research is needed to fully understand its anti-inflammatory and antibacterial properties and potential applications in these areas.

Synthesis Methods

The synthesis of 6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been achieved using different methods. One method involves the reaction of 3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile with 1-ethyl-5-methyl-1H-pyrazole-4-carbaldehyde in the presence of ammonium acetate and acetic acid. Another method involves the reaction of 3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile with ethyl 4-oxo-4H-pyran-3-carboxylate and 1-ethyl-5-methyl-1H-pyrazole-4-carbaldehyde in the presence of ammonium acetate and acetic acid.

Scientific Research Applications

The compound 6-amino-4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in scientific research. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease.